Cas no 16887-60-8 (3-Chlorobenzoate)

• Product Name: 3-Chlorobenzoate
• CAS No: 16887-60-8
• MF: C₇H₄ClO₂
• MW: 155.55846118927
• CID: 144998
• PubChem ID: 3014955
• Update Time: 2024-03-01

3-Chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-chloro-, ion(1-)
• m-chlorobenzoate anion
• 3-Chlorobenzoate
• 3-Chlorobenzoate anion
• Benzoicacid, m-chloro-, ion(1-) (8CI)
• m-Chlorobenzoate
• meta-chlorobenzoate
• mCl-benzoate anion
• 3-Chlorobenzoate, ion
• 3-chlorobenzoic acid, ion(1-)
• Benzoic acid, 3-chloro-, ion(1-)
• Q27109272

• Inchi： 1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)/p-1
• InChI Key： LULAYUGMBFYYEX-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(C(=O)[O-])=C1

Computed Properties

• Exact Mass: 154.99
• Monoisotopic Mass: 154.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives